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Compound of Interest

Compound Name: Tributylmethylphosphonium Iodide

Cat. No.: B154548 Get Quote

Tributylmethylphosphonium iodide, with the chemical formula C₁₃H₃₀IP, is a quaternary

phosphonium salt that has carved a significant niche in organic synthesis.[1][2] Unlike its more

common triphenylphosphine-derived counterparts, the tributyl-substituted cation imparts unique

solubility and reactivity characteristics. Its utility stems primarily from its roles as a highly

effective phase-transfer catalyst, a precursor to Wittig reagents, and a component in the

formulation of ionic liquids.[3][4] This guide will explore these key applications, providing

detailed protocols and mechanistic insights to empower chemists in their synthetic endeavors.

Physicochemical Properties and Safe Handling
A thorough understanding of a reagent's properties and hazards is fundamental to its effective

and safe use. Tributylmethylphosphonium iodide is a white to slightly pale reddish-yellow

crystalline powder that is soluble in solvents like methanol.[1][5]

Table 1: Physicochemical Data for
Tributylmethylphosphonium Iodide
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Property Value Reference

CAS Number 1702-42-7 [1]

Molecular Formula C₁₃H₃₀IP [1][6]

Molecular Weight 344.26 g/mol [1][2][6]

Melting Point 133.5 °C [1][6]

Appearance
White to slightly pale reddish-

yellow crystal/powder
[5]

Solubility Soluble in Methanol [1]

SMILES CCCC(CCCC)CCCC.[I-] [2][6]

Safety and Handling Protocol
As a responsible scientist, adherence to safety protocols is non-negotiable.

Tributylmethylphosphonium iodide is classified as a substance that causes skin and serious

eye irritation.[5][7][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.[5][6][7]

Handling: Handle the solid in a well-ventilated area or a fume hood to minimize dust

generation.[7] Avoid contact with skin, eyes, and clothing.[8] Wash hands thoroughly after

handling.[5][7]

Storage: Store in a tightly-closed container in a cool, dry place, away from moisture.[6][7]

First Aid:

Skin Contact: Immediately wash with plenty of water. If irritation occurs, seek medical

attention.[5][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[5]

[8]
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Core Applications in Organic Synthesis
The utility of Tributylmethylphosphonium iodide is demonstrated across several key areas of

organic chemistry.

Application as a Phase-Transfer Catalyst
Phase-transfer catalysis (PTC) is a powerful technique for facilitating reactions between

reactants located in different immiscible phases (e.g., aqueous and organic).[9]

Tributylmethylphosphonium iodide excels in this role, acting as a shuttle for anions from the

aqueous phase into the organic phase, where the reaction can proceed.[3] The lipophilic nature

of the four alkyl chains on the phosphorus atom enhances its solubility in the organic phase,

making it an efficient catalyst.

Mechanism of Action: The phosphonium cation pairs with the reactant anion (e.g., hydroxide,

cyanide) in the aqueous phase. This ion pair, now possessing significant organic character,

migrates across the phase boundary into the organic solvent. Here, the anion is poorly solvated

and thus highly reactive, readily participating in the desired transformation (e.g., nucleophilic

substitution). After the reaction, the catalyst cation returns to the aqueous phase to repeat the

cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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